Cas no 88301-39-7 (Benzenesulfonyl chloride, 5-bromo-2-methoxy-4-nitro-)

• Product Name: Benzenesulfonyl chloride, 5-bromo-2-methoxy-4-nitro-
• CAS No: 88301-39-7
• MF: C₇H₅BrClNO₅S
• MW: 330.54029917717
• CID: 638296
• PubChem ID: 71409390
• Update Time: 2025-04-19

Benzenesulfonyl chloride, 5-bromo-2-methoxy-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 5-bromo-2-methoxy-4-nitro-
• 5-bromo-2-methoxy-4-nitrobenzenesulfonyl chloride
• 88301-39-7
• 5-Bromo-2-methoxy-4-nitrobenzene-1-sulfonyl chloride
• DTXSID50829142

• Inchi： 1S/C7H5BrClNO5S/c1-15-6-3-5(10(11)12)4(8)2-7(6)16(9,13)14/h2-3H,1H3
• InChI Key： QQDHRTHCHRWTCX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)S(=O)(=O)Cl)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 328.87603g/mol
• Monoisotopic Mass: 328.87603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 97.6Ų